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Compound of Interest

Compound Name: Fast Red KL Salt

Cat. No.: B1592214

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of
Fast Red KL Salt, a diazonium salt commonly utilized in biochemical and histochemical
applications. This document summarizes its key characteristics, including its chemical structure
and relevant quantitative data. While specific experimental protocols for Fast Red KL Salt are
not extensively detailed in publicly available literature, this guide presents a representative
protocol for a related "Fast Red" chromogen in immunohistochemistry to illustrate its potential
application, with the caveat that protocol optimization is essential.

Chemical Identity and Properties

Fast Red KL Salt is the common name for 2-carbamoyl-5-methoxybenzenediazonium chloride.
[1][2][3] It is also commercially available as a hemi(zinc chloride) salt.[4] The presence of the
zinc chloride salt can affect its stability and solubility. The key chemical identifiers and
properties are summarized in the table below.
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Value (Chloride

Value (Hemi(zinc

Property . Source(s)
Salt) chloride) Salt)
2-Carbamoyl-5-
2-carbamoyl-5- methoxybenzenediazo
IUPAC Name methoxybenzenediazo  nium chloride [11[3]
nium;chloride hemi(zinc chloride)
salt
BENZENEDIAZONIU
Fast Red KL Salt, 2- M, 2-
(Aminocarbonyl)-5- (AMINOCARBONYL)-
Synonyms ) [3]
methoxybenzenediazo 5-METHOXY,
nium chloride HEMI[ZINC
CHLORIDE] SALT
CAS Number 86780-25-8 86780-25-8 [1]I3]
Molecular Formula CsHsCIN3O2 CsHsN302-%2ZnClz [1114]
Molecular Weight 213.62 g/mol 246.17 g/mol [1][4]
Appearance Not specified Brown-red powder
_ Dye content approx.
Purity =>25% (Dye content) [3]
25%
2°C - 8°C or Room
Storage Room Temperature [3114]
Temperature
COC1=CC(=C(C=C1)
COC1=CC(=C(C=C1)
SMILES C(=O)N)[N+]#N.[CI-]. [3][4]

C(=O)N)[N+J#N.[C}-]

[Zn+2].[CI-].[CIH]

Topological Polar

80.5 A2 Not available
Surface Area
Hydrogen Bond Donor ]

Not available

Count
Hydrogen Bond ]

4 Not available
Acceptor Count
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Chemical Structure

The chemical structure of Fast Red KL Salt is characterized by a benzene ring substituted with
a methoxy group, a carbamoyl group, and a diazonium group. The positive charge on the
diazonium group is balanced by a chloride anion.

Figure 1. Chemical structure of Fast Red KL Salt.

Experimental Protocols

Detailed, validated experimental protocols specifically for Fast Red KL Salt are not readily
available in the surveyed literature. However, "Fast Red" is a widely used chromogen in
immunohistochemistry (IHC) for the detection of alkaline phosphatase (AP) activity. The
following is a general protocol for IHC using an AP-based detection system and a "Fast Red"
chromogen.

Disclaimer: This is a representative protocol and is not specific to Fast Red KL Salt.
Researchers must optimize this protocol for their specific primary antibody, tissue type, and
experimental conditions.

General Immunohistochemistry Protocol with Alkaline
Phosphatase-Fast Red Detection

Materials:

o Formalin-fixed, paraffin-embedded tissue sections on slides
e Xylene

« Ethanol (100%, 95%, 70%)

» Deionized water

» Antigen retrieval solution (e.g., citrate buffer, pH 6.0)

e Wash buffer (e.g., PBS or TBS)

» Blocking solution (e.g., 5% normal serum in wash buffer)
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Primary antibody
Alkaline phosphatase-conjugated secondary antibody

"Fast Red" chromogen and substrate buffer (prepare according to manufacturer's
instructions)

Aqueous mounting medium

Procedure:

Deparaffinization and Rehydration:
o Immerse slides in xylene to remove paraffin.

o Rehydrate the tissue sections by sequential immersion in decreasing concentrations of
ethanol (100%, 95%, 70%).

o Rinse with deionized water.
Antigen Retrieval:

o Perform heat-induced epitope retrieval (HIER) by incubating slides in pre-heated antigen
retrieval solution. The time and temperature will depend on the primary antibody and
tissue.

o Allow slides to cool to room temperature.

o Rinse with wash buffer.

Blocking:

o Incubate sections with blocking solution to prevent non-specific antibody binding.
Primary Antibody Incubation:

o Dilute the primary antibody to its optimal concentration in the blocking solution.
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o Incubate the sections with the primary antibody for the recommended time and
temperature (e.g., 1 hour at room temperature or overnight at 4°C).

o Rinse with wash buffer.

e Secondary Antibody Incubation:

o Incubate sections with the AP-conjugated secondary antibody, diluted according to the
manufacturer's instructions.

o Rinse with wash buffer.
o Chromogen Preparation and Development:

o Prepare the "Fast Red" working solution by mixing the chromogen and substrate buffer
immediately before use.

o Incubate the sections with the "Fast Red" solution until the desired color intensity is
reached. This will result in a red precipitate at the site of the target antigen.[5]

o Monitor the color development under a microscope.

o Counterstaining and Mounting:

[e]

Rinse slides gently with deionized water.
o Counterstain with a suitable counterstain if desired (e.g., hematoxylin).
o Rinse with deionized water.

o Mount with an aqueous mounting medium. Note: The red precipitate formed by many
"Fast Red" chromogens is soluble in alcohol and xylene, so dehydration and clearing
steps should be avoided after chromogen development.[5]

Applications and Considerations

Fast Red KL Salt is utilized as a chromogenic substrate in enzyme-linked immunosorbent
assays (ELISA) and immunohistochemistry, where it produces a colored product in the
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presence of the appropriate enzyme.[5] It has also been noted for its use as a visualizing agent
in chromatographic experiments.[4]

Researchers should be aware that some sources indicate that Fast Red KL Salt may be
carcinogenic.[4] Therefore, appropriate safety precautions, including the use of personal
protective equipment, should be taken when handling this compound.

Logical Workflow for Immunohistochemistry

The following diagram illustrates the general workflow for an immunohistochemistry experiment
utilizing an alkaline phosphatase-based detection system with a chromogenic substrate like
Fast Red.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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